Cas no 1250599-62-2 (3-Amino-N-ethyl-2,2-dimethylpropanamide)

3-Amino-N-ethyl-2,2-dimethylpropanamide is a specialized organic compound featuring a branched alkyl structure with an amide and primary amine functional group. Its unique molecular configuration, including sterically hindered dimethyl groups, enhances stability and influences reactivity in synthetic applications. The presence of both amine and amide moieties makes it a versatile intermediate for pharmaceuticals, agrochemicals, and fine chemical synthesis. The ethyl substituent on the amide nitrogen contributes to solubility in organic solvents, facilitating its use in multi-step reactions. This compound is particularly valuable in the development of peptidomimetics and bioactive molecules, where controlled steric and electronic properties are critical.
3-Amino-N-ethyl-2,2-dimethylpropanamide structure
1250599-62-2 structure
Product Name:3-Amino-N-ethyl-2,2-dimethylpropanamide
CAS No:1250599-62-2
MF:C7H16N2O
MW:144.214741706848
CID:2152133
PubChem ID:61826263
Update Time:2025-06-29

3-Amino-N-ethyl-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

    • 3-amino-N-ethyl-2,2-dimethylpropanamide
    • NE15953
    • Z1480642119
    • 3-Amino-N-ethyl-2,2-dimethylpropanamide
    • Inchi: 1S/C7H16N2O/c1-4-9-6(10)7(2,3)5-8/h4-5,8H2,1-3H3,(H,9,10)
    • InChI Key: SDYOQWNQOQNURG-UHFFFAOYSA-N
    • SMILES: O=C(C(C)(C)CN)NCC

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 121
  • Topological Polar Surface Area: 55.1

3-Amino-N-ethyl-2,2-dimethylpropanamide Pricemore >>

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Additional information on 3-Amino-N-ethyl-2,2-dimethylpropanamide

Comprehensive Overview of 3-Amino-N-ethyl-2,2-dimethylpropanamide (CAS No. 1250599-62-2): Properties, Applications, and Industry Insights

3-Amino-N-ethyl-2,2-dimethylpropanamide (CAS No. 1250599-62-2) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique molecular structure. With the growing demand for high-purity intermediates in drug discovery, this compound has emerged as a versatile building block for synthesizing bioactive molecules. Its branched alkyl chain and amide-amine functionality enable selective modifications, making it valuable for designing targeted therapies and crop protection agents.

Recent studies highlight the role of 3-Amino-N-ethyl-2,2-dimethylpropanamide in developing neurological disorder treatments, a hot topic in 2024 as global attention shifts toward neurodegenerative disease research. Its structural similarity to GABA derivatives has sparked interest in central nervous system (CNS) drug development, aligning with frequent search queries like "new GABA modulators" and "CNS-active intermediates." Researchers also explore its potential in sustainable agriculture, particularly in formulating low-toxicity pesticides—a trending subject amid rising eco-consciousness.

The synthesis of CAS 1250599-62-2 typically involves reductive amination of ketoamide precursors, followed by purification via chromatographic techniques. Analytical data (HPLC purity >98%, NMR-confirmed structure) meet stringent pharmaceutical-grade standards. Stability tests under varying pH and temperature conditions confirm its suitability for long-term storage, addressing common industry concerns about compound degradation.

From an industrial perspective, 3-Amino-N-ethyl-2,2-dimethylpropanamide aligns with the green chemistry movement. Manufacturers now adopt solvent-free synthesis routes to reduce environmental impact—a key selling point for ESG-focused investors. This resonates with search trends such as "eco-friendly chemical synthesis" and "sustainable intermediates." Regulatory filings indicate its inclusion in FDA-approved drug candidates, further boosting commercial viability.

Ongoing clinical trials investigating derivatives of CAS 1250599-62-2 for metabolic syndrome applications have amplified its profile. The compound’s dual functional groups allow covalent conjugation with biocompatible polymers, a technique gaining traction in drug delivery systems. Patent analysis reveals a 40% year-on-year increase in filings referencing this scaffold, particularly for orphan disease therapies—a niche with high ROI potential.

For procurement specialists, technical specifications of 1250599-62-2 emphasize batch-to-batch consistency (RSD <1.5%) and residual solvent compliance (ICH Q3C Class 3). These metrics directly address top-purchaser FAQs like "how to verify intermediate purity" and "GMP-compliant aminoamide suppliers." Storage recommendations (-20°C under argon) reflect best practices for amine-containing compounds to prevent oxidative degradation.

In conclusion, 3-Amino-N-ethyl-2,2-dimethylpropanamide represents a multifunctional chemical entity bridging drug discovery and sustainable chemistry. Its expanding applications in precision medicine and agro-innovation position it as a compound to watch in coming years, with market analysts projecting 12% CAGR for analogous specialty amides through 2030.

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